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Introduction

Platelet-Derived Growth Factor Receptors (PDGFRS) are cell surface receptor tyrosine kinases
that play a crucial role in regulating cell growth, proliferation, differentiation, and migration.[1]
The PDGFR family consists of two main isoforms, PDGFRa and PDGFR[3, which can form
homodimers or heterodimers upon binding to their respective Platelet-Derived Growth Factor
(PDGF) ligands (PDGF-A, -B, -C, and -D).[2][3] This ligand-receptor interaction triggers
receptor dimerization, autophosphorylation, and the activation of downstream intracellular
signaling cascades, including the PI3K/AKT and RAS-MAPK pathways.[2][4]

Dysregulation of PDGFR signaling is implicated in numerous pathological conditions, including
fibrosis, atherosclerosis, and various cancers. Over-activation of this pathway can promote
excessive cell proliferation and angiogenesis, contributing to tumor growth and metastasis.
Consequently, PDGFRs have become important therapeutic targets in oncology and other
diseases.

Flow cytometry is a powerful high-throughput technique for the qualitative and quantitative
analysis of cell surface proteins. It allows for the precise identification and characterization of
cell populations expressing PDGFRs within a heterogeneous sample. This application note
provides a detailed protocol for the detection and analysis of cell surface PDGFRa and
PDGFR[ expression using fluorescently-labeled antibodies and flow cytometry.
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PDGFR Signaling Pathway

Upon ligand binding, PDGFRs dimerize and trans-autophosphorylate on specific tyrosine
residues in their intracellular domain. This creates docking sites for various SH2 domain-
containing signaling proteins, initiating downstream pathways that drive cellular responses like

proliferation and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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